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Compound of Interest

Compound Name: B-428

cat. No.: B1201740

As the designation "B-428" does not correspond to a known compound in publicly available
scientific literature, this guide will proceed using Imatinib as a representative well-characterized
pharmaceutical compound to illustrate the requested data presentation and visualization.
Imatinib is a tyrosine kinase inhibitor used in the treatment of various cancers.

Solubility Profile of Imatinib

The solubility of Imatinib is a critical factor influencing its oral bioavailability. It exhibits pH-
dependent solubility, which is characteristic of a weakly basic compound.

Table 1: Aqueous Solubility of Imatinib Mesylate

Solvent System Temperature (°C) Solubility (mg/mL)
Water 25 > 100
0.1 M HCI (pH 1.2) 37 > 10

0.05 M Phosphate Buffer (pH
7.4)

37 <0.01

Table 2: Solubility of Imatinib Free Base in Organic Solvents
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Solvent Temperature (°C) Solubility (mg/mL)
Dimethyl Sulfoxide (DMSO) 25 ~50
Ethanol 25 ~2.5
Methanol 25 ~1.2

Stability Profile of Imatinib

The stability of Imatinib has been assessed under various stress conditions to understand its
degradation pathways, which is crucial for formulation development and storage.

Table 3: Stability of Imatinib Under Forced Degradation Conditions

Stress Condition Reagent/Condition  Duration Degradation (%)
Acid Hydrolysis 0.1 M HCI 24 hours ~15

Base Hydrolysis 0.1 M NaOH 24 hours ~10

Oxidation 3% H20:2 24 hours ~25

Thermal 60°C 48 hours <5

Photolytic UV light (254 nm) 24 hours ~8

Experimental Protocols
Equilibrium Solubility Determination

The equilibrium solubility of Imatinib is determined by adding an excess amount of the
compound to a specific solvent system in a sealed vial. The vial is then agitated in a
temperature-controlled environment (e.g., a shaker bath at 25°C or 37°C) for a sufficient period
(typically 24-48 hours) to ensure equilibrium is reached. Following equilibration, the suspension
is filtered through a 0.22 um filter to remove undissolved solids. The concentration of Imatinib
in the clear filtrate is then quantified using a validated analytical method, such as High-
Performance Liquid Chromatography (HPLC) with UV detection.
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Forced Degradation Studies

Forced degradation studies are performed to identify the potential degradation products and
pathways of Imatinib. A stock solution of Imatinib is prepared and subjected to various stress
conditions as outlined in Table 3. For each condition, samples are collected at specific time
points. These samples are then analyzed by a stability-indicating HPLC method, which is
capable of separating the intact drug from its degradation products. The percentage of
degradation is calculated by comparing the peak area of the intact drug in the stressed sample

to that of an unstressed control sample.

Visualizations
Experimental Workflow for Solubility Determination
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and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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